molecular formula C21H19F3N4O3 B6477557 N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide CAS No. 2640976-52-7

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

Cat. No. B6477557
CAS RN: 2640976-52-7
M. Wt: 432.4 g/mol
InChI Key: JOXVJYPMHYPUIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms . Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .


Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .


Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .


Chemical Reactions Analysis

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide”:

Antileishmanial Activity

This compound has shown promising antileishmanial activity. Research indicates that pyrazole derivatives, including this compound, exhibit potent effects against Leishmania species. The compound’s structure allows it to interact effectively with the parasite’s biological pathways, making it a potential candidate for developing new antileishmanial drugs .

Antimalarial Properties

The compound also demonstrates significant antimalarial properties. Studies have shown that it can inhibit the growth of Plasmodium species, the causative agents of malaria. Its efficacy in reducing parasitemia levels in infected models suggests its potential as a therapeutic agent for malaria .

Antibacterial Applications

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide has been investigated for its antibacterial properties. The compound’s ability to disrupt bacterial cell walls and inhibit essential bacterial enzymes makes it a promising candidate for treating bacterial infections .

Antifungal Activity

The compound has shown efficacy against various fungal pathogens. Its mechanism involves interfering with fungal cell membrane integrity and inhibiting key enzymes required for fungal growth. This makes it a potential antifungal agent for treating infections caused by fungi .

Anticancer Potential

Research has explored the compound’s potential in cancer therapy. Its ability to induce apoptosis in cancer cells and inhibit tumor growth has been observed in preclinical studies. The compound’s interaction with specific cancer cell receptors and signaling pathways highlights its potential as an anticancer agent .

Anti-inflammatory Effects

The compound exhibits anti-inflammatory properties by modulating inflammatory pathways and reducing the production of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory diseases and conditions .

Antioxidant Activity

Studies have shown that the compound possesses antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress. This activity is beneficial in preventing cellular damage and mitigating the effects of oxidative stress-related diseases .

Neuroprotective Applications

The compound has been investigated for its neuroprotective effects. It shows potential in protecting neuronal cells from damage caused by oxidative stress and inflammation. This makes it a promising candidate for developing treatments for neurodegenerative diseases .

These applications highlight the diverse potential of N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide in various fields of scientific research. If you have any specific area you’d like to delve deeper into, feel free to let me know!

BMC Chemistry BMC Chemistry IJCRT MDPI

Future Directions

The future directions for this compound would likely involve further exploration of its potential applications in various fields, such as medicinal chemistry and drug discovery .

properties

IUPAC Name

N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19F3N4O3/c1-28-18(11-13-26-28)15-4-2-14(3-5-15)10-12-25-19(29)20(30)27-16-6-8-17(9-7-16)31-21(22,23)24/h2-9,11,13H,10,12H2,1H3,(H,25,29)(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOXVJYPMHYPUIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C(=O)NC3=CC=C(C=C3)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19F3N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.